Cas no 138764-85-9 (PACAP-38 (31-38), human, mouse, rat)

PACAP-38 (31-38) is a bioactive peptide fragment derived from pituitary adenylate cyclase-activating polypeptide (PACAP-38), sharing sequence homology across human, mouse, and rat species. This octapeptide corresponds to the C-terminal region (residues 31–38) of PACAP-38, retaining functional relevance in neurobiological and physiological studies. Its conserved sequence ensures cross-species applicability in receptor binding assays, signal transduction research, and mechanistic studies of PACAP-mediated pathways. The peptide is synthesized to high purity, ensuring reproducibility in experimental settings. PACAP-38 (31-38) serves as a valuable tool for investigating the role of PACAP fragments in neurotransmission, neuroprotection, and metabolic regulation, offering researchers a targeted approach to dissect region-specific effects of the full-length peptide.
PACAP-38 (31-38), human, mouse, rat structure
138764-85-9 structure
Product name:PACAP-38 (31-38), human, mouse, rat
CAS No:138764-85-9
MF:C47H83N17O11
MW:1062.26922
CID:824776

PACAP-38 (31-38), human, mouse, rat Chemical and Physical Properties

Names and Identifiers

    • TYR-LYS-GLN-ARG-VAL-LYS-ASN-LYS-NH2
    • H-TYR-LYS-GLN-ARG-VAL-LYS-ASN-LYS-NH2
    • PACAP 1-38,PituitaryAdenylateCyclase-ActivatingPolypeptide1-38
    • PACAP-38 (31-38) (human, chicken, mouse, ovine, porcine, rat)
    • PITUITARY ADENYLATE CYCLASE ACTIVATING POLYPEPTIDE-38 (31-38) (HUMAN, CHICKEN, MOUSE, OVINE, PORCINE, RAT)
    • PACAP 1-38
    • PHE-THR-ASP-SER-TYR-SER-ARG-TYR-ARG-LYS-GLN-MET-ALA-VAL-LYS-LYS-TYR-LEU-ALA-ALA-VAL-LEU-NH2: FTDSYSRYRKQMAVKKYLAAVL0NH2
    • PITUITARY ADENYLATE CYCLASE-ACTIVATING POLYPEPTIDE 1-38
    • PACAP-38 (31-38), human, mouse, rat
    • Inchi: InChI=1S/C47H83N17O11/c1-26(2)38(46(75)62-32(12-5-8-22-50)42(71)63-35(25-37(53)67)45(74)58-30(39(54)68)10-3-6-20-48)64-44(73)33(13-9-23-57-47(55)56)60-43(72)34(18-19-36(52)66)61-41(70)31(11-4-7-21-49)59-40(69)29(51)24-27-14-16-28(65)17-15-27/h14-17,26,29-35,38,65H,3-13,18-25,48-51H2,1-2H3,(H2,52,66)(H2,53,67)(H2,54,68)(H,58,74)(H,59,69)(H,60,72)(H,61,70)(H,62,75)(H,63,71)(H,64,73)(H4,55,56,57)/t29-,30-,31-,32-,33-,34-,35-,38-/m0/s1
    • InChI Key: YJQRDMBVNVOBLN-MQXDESKPSA-N
    • SMILES: CC([C@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@@H](N)CC1=CC=C(O)C=C1)=O)CCCCN)=O)CCC(N)=O)=O)CCCNC(N)=N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CCCCN)=O)CC(N)=O)=O)CCCCN)=O)C

Computed Properties

  • Exact Mass: 1061.65000
  • Hydrogen Bond Donor Count: 18
  • Hydrogen Bond Acceptor Count: 28
  • Heavy Atom Count: 75
  • Rotatable Bond Count: 47

Experimental Properties

  • PSA: 519.18000
  • LogP: 3.41740

PACAP-38 (31-38), human, mouse, rat Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
AAPPTec
P002228-25mg
PACAP-38 (31-38)
138764-85-9
25mg
$500.00 2024-07-19
TargetMol Chemicals
TP1618-10 mg
PACAP-38 (31-38), human, mouse, rat
138764-85-9 98%
10mg
¥ 6,060 2023-07-10
TargetMol Chemicals
TP1618-5 mg
PACAP-38 (31-38), human, mouse, rat
138764-85-9 98%
5mg
¥ 4,080 2023-07-10
TargetMol Chemicals
TP1618-5mg
PACAP-38 (31-38), human, mouse, rat
138764-85-9
5mg
¥ 3740 2024-07-19
TargetMol Chemicals
TP1618-10mg
PACAP-38 (31-38), human, mouse, rat
138764-85-9
10mg
¥ 5570 2024-07-19
1PlusChem
1P009BEI-5mg
H-TYR-LYS-GLN-ARG-VAL-LYS-ASN-LYS-NH2
138764-85-9 99%
5mg
$552.00 2024-06-21
A2B Chem LLC
AE33882-5mg
H-TYR-LYS-GLN-ARG-VAL-LYS-ASN-LYS-NH2
138764-85-9 99%
5mg
$485.00 2024-04-20
TargetMol Chemicals
TP1618-5mg
PACAP-38 (31-38), human, mouse, rat
138764-85-9
5mg
¥ 3740 2024-07-23
TargetMol Chemicals
TP1618-10mg
PACAP-38 (31-38), human, mouse, rat
138764-85-9
10mg
¥ 5570 2024-07-23
MedChemExpress
HY-P1845-10mg
PACAP-38 (31-38), human, mouse, rat
138764-85-9 99.98%
10mg
¥6700 2024-07-20

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Amadis Chemical Company Limited
(CAS:138764-85-9)PACAP-38 (31-38), human, mouse, rat
A1011929
Purity:99%/99%/99%
Quantity:10mg/5mg/1mg
Price ($):840.0/564.0/188.0